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Compound of Interest

Compound Name: Anticancer agent 12

Cat. No.: B15560754 Get Quote

Technical Support Center: Anticancer Agent 12
Welcome to the technical support center for Anticancer Agent 12 (AC-12). This guide provides

troubleshooting information and frequently asked questions (FAQs) to assist researchers in

optimizing the in vivo dosage of AC-12 for preclinical studies.

Frequently Asked Questions (FAQs)
Q1: What is the proposed mechanism of action for
Anticancer Agent 12?
Anticancer Agent 12 is a highly selective, ATP-competitive inhibitor of the Kinase of

Proliferation and Survival 1 (KPS1). KPS1 is a critical downstream kinase in the PI3K/AKT

signaling pathway, a cascade frequently hyperactivated in various cancers. By inhibiting KPS1,

AC-12 blocks the phosphorylation of key substrates involved in cell cycle progression and

apoptosis, leading to tumor growth inhibition.
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Issue:
Significant Weight Loss (>15%)

Is the Vehicle-Only Group
Also Losing Weight?

Action: Prepare Fresh Vehicle.
Re-evaluate Formulation Components.

Yes

Toxicity is Likely Drug-Related

No

Action 1:
Reduce Dose by 30-50%

Action 2:
Reduce Dosing Frequency
(e.g., QOD instead of QD)

Action 3:
Perform a Formal MTD Study

(See Q3 Protocol)

Monitor Recovery and
Re-challenge with New Regimen

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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